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Compound of Interest

Compound Name: 2-Cyclopentylazepane

Cat. No.: B12347917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical overview focuses on the fundamental molecular characteristics of 2-
Cyclopentylazepane, a saturated heterocyclic compound. While extensive experimental data,

including detailed protocols and specific signaling pathway interactions, are not readily

available in the public domain for this specific molecule, this document provides its core

physicochemical properties.

Molecular Identity and Properties
2-Cyclopentylazepane is a chemical compound with the molecular formula C11H21N.[1] Its

structure consists of a seven-membered azepane ring substituted with a cyclopentyl group at

the second position.

A summary of its key computed properties is presented in the table below.
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Property Value Source

Molecular Formula C11H21N PubChem[1]

Molecular Weight 167.29 g/mol PubChem[1]

IUPAC Name 2-cyclopentylazepane PubChem[1]

Canonical SMILES C1CCC(NCC1)C2CCCC2 PubChem[1]

InChI Key
RXJMMNCJZHYPRD-

UHFFFAOYSA-N
PubChem[1]

Experimental Data and Protocols
As of the latest literature search, detailed experimental protocols, including synthesis methods

and biological activity assays specific to 2-Cyclopentylazepane, are not publicly documented.

Consequently, information regarding its potential signaling pathways or mechanisms of action

remains uncharacterized.

Logical Relationship of Known Information
The following diagram illustrates the logical flow of the currently available information for 2-
Cyclopentylazepane, starting from its basic identifiers to its computed properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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